Cas no 1391592-93-0 ((R)-2-Amino-2-(o-tolyl)ethan-1-ol hydrochloride)

• Product Name: (R)-2-Amino-2-(o-tolyl)ethan-1-ol hydrochloride
• CAS No: 1391592-93-0
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 5039778
• PubChem ID: 91663236
• Update Time: 2025-10-29

(R)-2-Amino-2-(o-tolyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(o-tolyl)ethan-1-ol hydrochloride
• 1391592-93-0
• CS-0162194
• (2R)-2-amino-2-(2-methylphenyl)ethanol hydrochloride
• (R)-2-Amino-2-(o-tolyl)ethan-1-olhydrochloride
• MFCD12758124
• (2R)-2-amino-2-(2-methylphenyl)ethan-1-ol hydrochloride
• BS-46255
• (2R)-2-amino-2-(2-methylphenyl)ethanol;hydrochloride
• D80972
• (2R)-2-Amino-2-(2-methylphenyl)ethan-1-ol HCl

• Inchi： 1S/C9H13NO.ClH/c1-7-4-2-3-5-8(7)9(10)6-11;/h2-5,9,11H,6,10H2,1H3;1H/t9-;/m0./s1
• InChI Key： XRCVRMHELDJLFA-FVGYRXGTSA-N
• SMILES： Cl.OC[C@@H](C1C=CC=CC=1C)N

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on (R)-2-Amino-2-(o-tolyl)ethan-1-ol hydrochloride

Introduction to (R)-2-Amino-2-(o-tolyl)ethan-1-ol Hydrochloride (CAS No. 1391592-93-0)

(R)-2-Amino-2-(o-tolyl)ethan-1-ol hydrochloride, with the CAS number 1391592-93-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of an amino group and an ortho-tolyl substituent makes it a versatile intermediate in synthesizing various bioactive molecules.

The stereochemistry of this compound, specifically the (R) configuration, plays a crucial role in its biological activity. In pharmaceutical research, enantiomeric purity is often a critical factor in determining the efficacy and safety of a drug. The (R)-configuration of (R)-2-amino-2-(o-tolyl)ethan-1-ol hydrochloride suggests that it may exhibit specific interactions with biological targets, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of chiral auxiliaries and catalysts in asymmetric synthesis. The synthesis of (R)-2-amino-2-(o-tolyl)ethan-1-ol hydrochloride has been optimized using advanced catalytic methods, such as asymmetric hydrogenation and chiral resolution techniques. These methods not only improve yield but also enhance enantiomeric purity, which is essential for pharmaceutical applications.

In the realm of medicinal chemistry, this compound has shown promise as a building block for more complex molecules. Its structural features allow for modifications that can lead to the development of new drugs targeting various diseases. For instance, derivatives of (R)-2-amino-2-(o-tolyl)ethan-1-ol hydrochloride have been explored as potential inhibitors of enzymes involved in metabolic pathways relevant to conditions such as diabetes and obesity.

The hydrochloride salt form of this compound enhances its solubility in water, making it more suitable for formulation into pharmaceutical products. Solubility is a critical parameter in drug delivery systems, as it affects absorption rates and bioavailability. The improved solubility of (R)-2-amino-2-(o-tolyl)ethan-1-ol hydrochloride facilitates its use in oral and injectable formulations.

Advanced spectroscopic techniques have been employed to characterize the molecular structure of (R)-2-amino-2-(o-tolyl)ethan-1-ol hydrochloride. Nuclear magnetic resonance (NMR) spectroscopy, particularly carbon and proton NMR, provides detailed insights into the compound's connectivity and stereochemistry. Mass spectrometry further confirms the molecular weight and fragmentation patterns, supporting its identity and purity.

The compound's potential applications extend beyond drug development. It serves as a key intermediate in the synthesis of fine chemicals and specialty materials. Researchers are exploring its use in polymer chemistry, where its structural motifs can contribute to the development of novel polymers with enhanced properties.

Environmental considerations are also important in the handling and disposal of (R)-2-amino-2-(o-tolyl)ethan-1-ol hydrochloride. Sustainable synthetic routes have been developed to minimize waste and reduce environmental impact. Green chemistry principles are being applied to optimize processes, ensuring that the production of this compound is both efficient and environmentally friendly.

The future prospects for (R)-2-amino-2-(o-tolyl)ethan-1-ol hydrochloride are promising. Ongoing research aims to uncover new applications and improve synthetic methodologies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel therapeutic agents and advanced materials.

In conclusion, (R)-2-amino-2-(o-tolyl)ethan-1-ol hydrochloride (CAS No. 1391592-93-0) is a versatile and significant compound with broad applications in pharmaceuticals and materials science. Its unique structural features, stereochemical configuration, and solubility profile make it a valuable asset in chemical research. As advancements continue in synthetic chemistry and drug development, this compound is poised to play an increasingly important role.